Cas no 56527-22-1 (1H-1,2,3-Triazole, 4-(4-ethylphenyl)-)
56527-22-1 structure
Product Name:1H-1,2,3-Triazole, 4-(4-ethylphenyl)-
CAS No:56527-22-1
MF:C10H11N3
MW:173.214441537857
CID:348586
PubChem ID:9920495
Update Time:2025-04-19
1H-1,2,3-Triazole, 4-(4-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole, 4-(4-ethylphenyl)-
- 4-(4-ethylphenyl)-2H-triazole
- SCHEMBL5020150
- 56527-22-1
- CHEMBL194423
- DTXSID10432792
- 5-(4-ethylphenyl)-1H-1,2,3-triazole
- BDBM17455
-
- Inchi: 1S/C10H11N3/c1-2-8-3-5-9(6-4-8)10-7-11-13-12-10/h3-7H,2H2,1H3,(H,11,12,13)
- InChI Key: CTPJEZVMISPIBV-UHFFFAOYSA-N
- SMILES: N1=C(C=NN1)C1C=CC(=CC=1)CC
Computed Properties
- Exact Mass: 173.09543
- Monoisotopic Mass: 173.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
1H-1,2,3-Triazole, 4-(4-ethylphenyl)- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
56527-22-1 (1H-1,2,3-Triazole, 4-(4-ethylphenyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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